Cas no 1058149-42-0 (1-(1-benzothiophene-2-carbonyl)piperazine)

• Product Name: 1-(1-benzothiophene-2-carbonyl)piperazine
• CAS No: 1058149-42-0
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 1097684
• PubChem ID: 61406234
• Update Time: 2025-04-20

1-(1-benzothiophene-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• benzo[b]thien-2-yl-1-piperazinyl-Methanone
• 1-(1-benzothiophene-2-carbonyl)piperazine
• SCHEMBL933006
• AKOS010666371
• 1058149-42-0
• EN300-189169

• Inchi： 1S/C13H14N2OS/c16-13(15-7-5-14-6-8-15)12-9-10-3-1-2-4-11(10)17-12/h1-4,9,14H,5-8H2
• InChI Key： CVLWFBCLJOBFQT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(N1CCNCC1)=O

Computed Properties

• Exact Mass: 246.08268425g/mol
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.6Ų